2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one

Specification

• CAS No.: 1272756-54-3
• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 2-(2-bromoethyl)-4H-pyrido[3,2-b][1,4]oxazin-3-one
• Standard InChI: InChI=1S/C9H9BrN2O2/c10-4-3-7-9(13)12-8-6(14-7)2-1-5-11-8/h1-2,5,7H,3-4H2,(H,11,12,13)
• Standard InChI Key: LZHROACODUTYBJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(NC(=O)C(O2)CCBr)N=C1
• Canonical SMILES: C1=CC2=C(NC(=O)C(O2)CCBr)N=C1

Introduction

Chemical Identity and Structural Characteristics

Basic Identification Data

2-(2-Bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one is a heterocyclic organic compound with distinct structural features that define its chemical properties and potential applications. The compound is registered with CAS number 1272756-54-3 and has a catalog identification of TS134976. Its molecular formula is C9H9BrN2O2, corresponding to a precise molecular weight of 257.08 g/mol. The structure consists of a fused ring system incorporating a pyridine and an oxazine ring, with a bromoethyl substituent at position 2 and a carbonyl group at position 3.

Structural Analysis

The core structure of this compound is based on the pyrido[3,2-b]oxazin-3-one scaffold, which features a bicyclic system with nitrogen and oxygen heteroatoms. The bromoethyl group (-CH2CH2Br) attached at position 2 of the oxazine ring serves as a functionalizable handle, making this compound particularly valuable in synthetic applications. The presence of the carbonyl group at position 3 introduces polarity and potential for hydrogen bonding, while the bromine atom provides opportunities for nucleophilic substitution reactions.

Comparison with Structural Analogs

Table 1: Comparison of 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one with Structural Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Structural Difference
2-(2-Bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one	C9H9BrN2O2	257.08	1272756-54-3	Reference compound
2-(2-hydroxyethyl)-2H-pyrido[3,2-b]oxazin-3(4H)-one	C9H10N2O3	194.19	191097-21-9	Hydroxyl group instead of bromine
2-Methyl-2H-pyrido[3,2-b]oxazin-3(4H)-one	C8H8N2O2	164.16	20348-19-0	Methyl group instead of bromoethyl
7-bromo-2,2-dimethyl-2H,3H,4H-pyrido(3,2-b)(1,4)oxazin-3-one	C9H9BrN2O2	257.08	894852-01-8	Bromine at position 7, dimethyl at position 2

The structural variations among these analogs provide valuable insights into the structure-activity relationships of these compounds. While the 2-(2-hydroxyethyl) derivative (CAS: 191097-21-9) exhibits increased hydrophilicity due to the hydroxyl group, the target compound's bromoethyl substituent enhances its lipophilicity and provides a reactive site for further derivatization. The methyl analog (CAS: 20348-19-0) represents a simpler variant with reduced steric bulk and reactivity. Interestingly, the 7-bromo-2,2-dimethyl derivative shares the same molecular formula and weight as our target compound but features a different substitution pattern.

Physicochemical Properties

Physical Properties

Based on its molecular structure and comparison with similar compounds, 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one is expected to be a crystalline solid at room temperature. The compound likely displays moderate solubility in organic solvents such as dichloromethane, chloroform, and DMSO, while exhibiting limited solubility in water due to its relatively lipophilic nature. By comparison with the 7-bromo-2,2-dimethyl analog, which has a calculated XLogP3-AA value of 1.4, the target compound is expected to have similar lipophilicity.

Chemical Properties

The compound contains several functional groups that define its chemical reactivity:

• The bromoethyl group serves as an electrophilic site susceptible to nucleophilic substitution reactions.

• The carbonyl group at position 3 can participate in typical carbonyl chemistry, including nucleophilic addition reactions.

• The pyridine nitrogen can act as a weak base and potential coordination site with metals.

• The NH group at position 4 can function as a hydrogen bond donor.

Table 2: Predicted Physicochemical Properties Based on Structural Analysis and Similar Compounds

Synthetic Routes and Chemical Reactions

Reactivity and Chemical Transformations

The presence of the bromoethyl group in 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one enables various chemical transformations that can be exploited in synthetic applications:

• Nucleophilic substitution: The bromine can be displaced by various nucleophiles (amines, thiols, alcohols) to introduce new functionalities.

• Elimination reactions: Under appropriate conditions, dehydrohalogenation can occur to form unsaturated derivatives.

• Metal-catalyzed coupling reactions: The bromide functionality can participate in cross-coupling reactions (Suzuki, Heck, etc.).

• Reductive dehalogenation: The bromine can be removed under reducing conditions.

The reactivity of the carbonyl group and the NH functionality further expands the chemical diversity achievable through this compound, making it a versatile building block for constructing more complex structures.

Applications in Scientific Research

Synthetic Chemistry Applications

2-(2-Bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one serves as a valuable building block in organic synthesis, particularly in the construction of more complex heterocyclic compounds. The bromoethyl group provides a convenient handle for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse libraries of compounds for structure-activity relationship studies. Similar compounds containing bromoethyl groups have been extensively utilized in synthetic applications, such as in the development of various organic compounds and polymers.

Materials Science Applications

Beyond biological applications, compounds containing heterocyclic structures like pyrido[3,2-b]oxazin-3-one have found utility in materials science. The extended π-conjugation in the bicyclic system can confer interesting electronic and optical properties relevant to the development of:

• Fluorescent probes and sensors

• Building blocks for functional polymers

• Electronic materials with specific properties

The bromoethyl group can serve as a linker for incorporating the heterocyclic core into larger structures or materials, enabling the development of materials with tailored properties.

Biochemical and Pharmacological Properties

Cellular Effects and Molecular Mechanisms

At the cellular level, compounds containing the pyrido[3,2-b]oxazin core may influence various processes:

• Cell signaling pathways, particularly those involving cyclic nucleotides

• Gene expression patterns

• Cellular metabolism and energy production

• Cell proliferation, differentiation, and apoptosis

The molecular mechanisms underlying these effects typically involve specific binding interactions with target biomolecules, resulting in altered enzyme activity, receptor function, or other biological processes.

Table 3: Potential Biological Targets Based on Structural Characteristics

Biological Target	Interaction Mechanism	Potential Effect
Soluble guanylyl cyclase	Binding to heme or allosteric sites	Modulation of cGMP production
Protein kinases	ATP-competitive binding	Inhibition of kinase activity
DNA/RNA-binding proteins	Intercalation or groove binding	Alteration of nucleic acid processing
Neurotransmitter receptors	Competitive or allosteric binding	Modulation of receptor function
Metabolic enzymes	Active site binding	Inhibition or activation of enzymatic activity

Analytical Methods for Characterization

Spectroscopic Analysis

Comprehensive characterization of 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one typically involves a battery of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR would reveal characteristic signals for the aromatic protons of the pyridine ring, the methylene protons of the bromoethyl group, and the NH proton

  • ¹³C-NMR would identify the carbonyl carbon, aromatic carbons, and the bromoethyl carbons

  • 2D techniques (COSY, HSQC, HMBC) would confirm structural assignments

• Infrared (IR) Spectroscopy:

  • Characteristic absorption bands would be observed for the C=O stretch (~1670-1690 cm⁻¹), N-H stretch (~3300-3400 cm⁻¹), and C-Br stretch (~550-650 cm⁻¹)

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) or electron impact (EI) MS would confirm the molecular weight

  • The characteristic isotope pattern of bromine (m/z M and M+2 with approximately equal intensities) would be observed

  • Fragmentation patterns would include loss of bromine and cleavage of the bromoethyl group

Chromatographic Methods

Purity assessment and isolation of 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one would typically employ chromatographic techniques:

• High-Performance Liquid Chromatography (HPLC):

  • Reversed-phase HPLC with UV detection (typically at 254-280 nm due to the aromatic system)

  • Gradient elution using acetonitrile/water or methanol/water mobile phases

• Thin-Layer Chromatography (TLC):

  • Silica gel plates with appropriate solvent systems (e.g., ethyl acetate/hexane mixtures)

  • Visualization under UV light or with appropriate staining reagents

• Gas Chromatography (GC):

  • Applicable after derivatization if necessary

  • Particularly useful for detecting volatile impurities or degradation products

X-ray Crystallography

Single-crystal X-ray diffraction analysis would provide definitive confirmation of the three-dimensional structure of 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one, including bond lengths, angles, and crystal packing arrangements. This technique is particularly valuable for confirming the relative positions of the bromoethyl substituent and the carbonyl group within the heterocyclic framework.

Structure-Activity Relationships

Effect of the Bromoethyl Substituent

The bromoethyl group at position 2 represents a key structural feature that distinguishes 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one from its analogs. This substituent influences several properties:

• Lipophilicity: The bromoethyl group increases lipophilicity compared to the hydroxyethyl analog, potentially enhancing membrane permeability.

• Reactivity: The carbon-bromine bond provides a site for nucleophilic substitution, enabling chemical diversification.

• Steric effects: The extended bromoethyl chain may influence binding interactions with biological targets differently than the more compact methyl group in the 2-methyl analog.

Comparison with the 2-(2-hydroxyethyl) derivative (CAS: 191097-21-9) reveals how replacing the hydroxyl group with bromine significantly alters the chemical reactivity while maintaining similar spatial requirements.

Importance of the Heterocyclic Core

The pyrido[3,2-b]oxazin-3-one scaffold provides a rigid framework with specific spatial arrangements of hydrogen bond donors and acceptors. This arrangement is critical for:

• Molecular recognition by biological targets

• Conformational stability

• Electronic distribution affecting reactivity

The presence of multiple heteroatoms (two nitrogens and two oxygens) creates a distinctive electronic environment that influences interactions with biological macromolecules through hydrogen bonding and electrostatic interactions.

Comparison with Positional Isomers

Comparing the target compound with 7-bromo-2,2-dimethyl-2H,3H,4H-pyrido(3,2-b)(1,4)oxazin-3-one (CAS: 894852-01-8) highlights the importance of substitution position. While both compounds contain a bromine atom, their biological and chemical properties likely differ significantly due to:

• Different electronic effects (bromine directly on the aromatic ring versus on an alkyl chain)

• Different steric requirements (bromine extending from the heterocyclic core versus positioned on the periphery)

• Different metabolic susceptibility (aromatic bromides versus alkyl bromides)

These differences underscore the importance of precise structural control in designing compounds for specific applications.

Future Research Directions

Synthetic Diversification

Future research on 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one could focus on:

• Development of libraries of derivatives through modification of the bromoethyl group

• Exploration of regioselective functionalization at other positions of the heterocyclic core

• Investigation of catalytic methods for transforming the bromoethyl functionality

Such synthetic diversification would generate compounds with potentially enhanced properties for specific applications in medicinal chemistry or materials science.

Biological Activity Screening

Comprehensive evaluation of the biological activities of 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one and its derivatives represents another promising research direction:

• Screening against panels of enzymes and receptors to identify potential biological targets

• Evaluation of effects on cell signaling pathways, particularly those involving cyclic nucleotides

• Assessment of structure-activity relationships through systematic structural variation

These studies would help elucidate the biological potential of this compound class and guide further structural optimization for therapeutic applications.

Material Applications

The exploration of 2-(2-bromoethyl)-2H,3H,4H-pyrido[3,2-b]oxazin-3-one in materials science offers additional research opportunities:

• Incorporation into polymeric materials through the reactive bromoethyl group

• Development of fluorescent derivatives for sensing applications

• Investigation of electronic properties relevant to organic electronic devices

Such applications would leverage the unique structural features of this compound to create materials with tailored properties for specific technological needs.